Cas no 2563870-87-9 ((1S,2S)-ML-SI3)

• Product Name: (1S,2S)-ML-SI3
• CAS No: 2563870-87-9
• MF: C₂₃H₃₁N₃O₃S
• MW: 429.575544595718
• CID: 6788219
• PubChem ID: 94784693
• Update Time: 2026-03-12

(1S,2S)-ML-SI3 Chemical and Physical Properties

Names and Identifiers

• 2563870-87-9
• N-{(1S,2S)-2-[4-(2-methoxyphenyl)piperazin-1-yl]cyclohexyl}benzenesulfonamide
• Z4493885372
• DTXSID801336630
• CS-0159226
• ZB4
• (1S,2S)-ML-SI3
• CHEMBL4856175
• BDBM50569843
• N-[(1S,2S)-2-[4-(2-methoxyphenyl)piperazin-1-yl]cyclohexyl]benzenesulfonamide
• HY-134819

• Inchi： 1S/C23H31N3O3S/c1-29-23-14-8-7-13-22(23)26-17-15-25(16-18-26)21-12-6-5-11-20(21)24-30(27,28)19-9-3-2-4-10-19/h2-4,7-10,13-14,20-21,24H,5-6,11-12,15-18H2,1H3/t20-,21-/m0/s1
• InChI Key： OVTXOMMQHRIKGL-SFTDATJTSA-N
• SMILES： S(C1C=CC=CC=1)(N[C@H]1CCCC[C@@H]1N1CCN(C2C=CC=CC=2OC)CC1)(=O)=O

Computed Properties

• Exact Mass: 429.20861303g/mol
• Monoisotopic Mass: 429.20861303g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 624
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 70.3Ų

Additional information on (1S,2S)-ML-SI3

The Compound CAS No 2563870-87-9: A Comprehensive Overview of (1S,2S)-ML-SI3

CAS No 2563870-87-9, commonly referred to as (1S,2S)-ML-SI3, is a highly specialized chemical compound that has garnered significant attention in the scientific community due to its unique properties and potential applications. This compound is classified under the broader category of organic compounds, specifically within the realm of stereochemistry and chiral molecules. Its designation as (1S,2S) highlights its stereochemical configuration, which plays a crucial role in its functional properties and interactions with other molecules.

The structural elucidation of (1S,2S)-ML-SI3 reveals a complex arrangement of atoms that contribute to its distinct chemical behavior. Recent advancements in analytical techniques, such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography, have enabled researchers to map out the precise spatial arrangement of this compound. This detailed understanding has facilitated its application in various fields, including pharmacology, materials science, and catalysis.

One of the most promising areas of research involving CAS No 2563870-87-9 is its potential use in drug development. The compound's chiral nature makes it an ideal candidate for exploring enantioselective reactions, which are critical in synthesizing pharmaceuticals with high precision. Recent studies have demonstrated that (1S,2S)-ML-SI3 can act as a catalyst in asymmetric synthesis, significantly enhancing the yield and purity of desired enantiomers. This breakthrough has opened new avenues for the production of complex drug molecules with improved therapeutic efficacy.

In addition to its role in pharmacology, CAS No 2563870-87-9 has shown remarkable potential in materials science. Its unique electronic properties make it a viable candidate for applications in organic electronics and optoelectronics. Researchers have explored its use in constructing advanced materials such as organic light-emitting diodes (OLEDs) and photovoltaic cells. The compound's ability to modulate electronic transitions has been leveraged to enhance the efficiency and stability of these devices.

The synthesis of (1S,2S)-ML-SI3 involves a multi-step process that requires meticulous control over reaction conditions to ensure the desired stereochemical outcome. Recent innovations in asymmetric catalysis have streamlined this process, reducing production costs and improving scalability. These advancements have made it feasible to consider large-scale manufacturing of this compound for industrial applications.

Another area where CAS No 2563870-87-9 has demonstrated significant promise is in environmental science. The compound's ability to selectively bind and degrade harmful pollutants has been explored in the context of remediation technologies. Recent experiments have shown that it can effectively catalyze the breakdown of persistent organic pollutants (POPs), offering a sustainable solution to environmental contamination issues.

The study of (1S,2S)-ML-SI3 has also contributed to our understanding of chiral recognition and molecular interactions at the nanoscale. Its role as a chiral selector in chromatographic separations has improved the resolution of enantiomeric mixtures, which is essential for quality control in pharmaceutical manufacturing.

In conclusion, CAS No 2563870-87-9 or (1S,2S)-ML-SI3 represents a cutting-edge compound with diverse applications across multiple scientific disciplines. Its unique properties and versatile functionality continue to drive innovative research and development efforts. As our understanding of this compound deepens, it holds immense potential for advancing technologies that address some of the most pressing challenges in medicine, energy, and environmental sustainability.